Cas no 53544-13-1 (3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt)

3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt is a versatile organic compound primarily used as an intermediate in pharmaceutical and fine chemical synthesis. Its sodium salt form enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. The presence of both cyano and keto functional groups makes it a valuable building block for heterocyclic chemistry, particularly in the preparation of pyrimidine and pyridine derivatives. The ethyl ester moiety improves stability and handling compared to free acid forms. This compound is particularly useful in nucleophilic addition and condensation reactions, offering efficient pathways for constructing complex molecular frameworks under mild conditions.
3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt structure
53544-13-1 structure
Product Name:3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt
CAS No:53544-13-1
MF:C6H6NNaO3
MW:163.106512546539
MDL:MFCD24696331
CID:357023
PubChem ID:73554450
Update Time:2025-06-06

3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-cyano-2-oxo-, ethyl ester, ion(1-), sodium
    • 3-CYANO-2-OXO-PROPANOIC ACID ETHYL ESTER
    • 3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt
    • ethyl 3-cyano-2-oxopropanoate
    • NACOPE
    • ethyl cyanopyruvate
    • 3-CYANO-2-OXO-PROPIONIC ACID ETHYL ESTER
    • Ethyl 3-cyano-2-oxo-propanoate
    • XGTZSVQFCSDHEK-UHFFFAOYSA-N
    • NE63194
    • FCH1119583
    • 3-cyano-2-oxopropanoic acid ethyl ester
    • AK130194
    • AX8209272
    • Y1142
    • Propanoic acid, 3-cyano-2-oxo-, ethyl ester
    • AS-64451
    • CS-0151551
    • 3-Cyano-2-oxo-propionicacidethylestersodiumsalt
    • AKOS024259182
    • C75508
    • MFCD24696331
    • 53544-13-1
    • Sodium 1-cyano-3-ethoxy-2,3-dioxopropan-1-ide
    • 3-Cyanopyroracemic Acid Ethyl Ester Sodium Salt
    • sodium;ethyl 3-cyano-2-oxopropanoate
    • A870695
    • SY235541
    • MDL： MFCD24696331
    • Inchi： 1S/C6H6NO3.Na/c1-2-10-6(9)5(8)3-4-7;/h3H,2H2,1H3;/q-1;+1
    • InChI Key： OFVBNFHLHRQPLC-UHFFFAOYSA-N
    • SMILES： [Na+].O(C(C([CH-]C#N)=O)=O)CC

Computed Properties

  • Exact Mass: 141.04300
  • Monoisotopic Mass: 163.02453734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • PSA: 67.16000
  • LogP: 0.03228

3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt Security Information

3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Cyano-2-oxo-propionic Acid Ethyl Ester Sodium Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0288N-1g
3-Cyano-2-oxo-propionic acid ethyl ester sodium salt
 53544-13-1 95%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0288N-100mg
3-Cyano-2-oxo-propionic acid ethyl ester sodium salt
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0288N-50mg
3-Cyano-2-oxo-propionic acid ethyl ester sodium salt
 53544-13-1 95%
50mg
 746.28CNY 2021-05-08
Alichem
A450000397-5g
Sodium 1-cyano-3-ethoxy-2,3-dioxopropan-1-ide
 53544-13-1 95%
5g
 $708.50 2023-09-01
Alichem
A450000397-10g
Sodium 1-cyano-3-ethoxy-2,3-dioxopropan-1-ide
 53544-13-1 95%
10g
 $970.20 2023-09-01
Alichem
A450000397-25g
Sodium 1-cyano-3-ethoxy-2,3-dioxopropan-1-ide
 53544-13-1 95%
25g
 $1874.60 2023-09-01
Apollo Scientific
OR961901-250mg
Sodium 1-cyano-3-ethoxy-2,3-dioxopropan-1-ide
 53544-13-1 97%
250mg
 £87.00 2025-02-19

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